Cas no 2090832-20-3 (1-(4-Methylphenyl)-D-proline)
1-(4-Methylphenyl)-D-proline Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methylphenyl)-D-proline
- p-Tolyl-d-proline
- (2R)-1-(4-methylphenyl)pyrrolidine-2-carboxylic acid
- 2090832-20-3
- AS-59309
- AKOS037645261
- D94145
-
- MDL: MFCD22407598
- Inchi: 1S/C12H15NO2/c1-9-4-6-10(7-5-9)13-8-2-3-11(13)12(14)15/h4-7,11H,2-3,8H2,1H3,(H,14,15)/t11-/m1/s1
- InChI Key: YDQNTBQBTVUYIG-LLVKDONJSA-N
- SMILES: OC([C@H]1CCCN1C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 205.110278721 g/mol
- Monoisotopic Mass: 205.110278721 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 40.5
- Molecular Weight: 205.25
1-(4-Methylphenyl)-D-proline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908534-250mg |
1-(4-Methylphenyl)-D-proline |
2090832-20-3 | 95% | 250mg |
¥1,494.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908534-1g |
1-(4-Methylphenyl)-D-proline |
2090832-20-3 | 95% | 1g |
¥4,320.00 | 2022-01-10 | |
| Key Organics Ltd | AS-59309-100MG |
(2R)-1-(4-methylphenyl)pyrrolidine-2-carboxylic acid |
2090832-20-3 | >95% | 100mg |
£211.23 | 2025-02-08 | |
| Key Organics Ltd | AS-59309-1G |
(2R)-1-(4-methylphenyl)pyrrolidine-2-carboxylic acid |
2090832-20-3 | >95% | 1g |
£551.00 | 2025-02-08 | |
| eNovation Chemicals LLC | D757828-100mg |
1-(4-Methylphenyl)-D-proline |
2090832-20-3 | 95% | 100mg |
$210 | 2023-05-17 | |
| eNovation Chemicals LLC | D757828-1g |
1-(4-Methylphenyl)-D-proline |
2090832-20-3 | 95% | 1g |
$520 | 2023-05-17 |
1-(4-Methylphenyl)-D-proline Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 1-(4-Methylphenyl)-D-proline
Comprehensive Overview of 1-(4-Methylphenyl)-D-proline (CAS No. 2090832-20-3): Properties, Applications, and Market Insights
1-(4-Methylphenyl)-D-proline (CAS No. 2090832-20-3) is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This D-proline derivative is characterized by its unique structural features, including a 4-methylphenyl group attached to the proline backbone, which enhances its stereochemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, asymmetric synthesis, and enzyme inhibition studies.
The molecular structure of 1-(4-Methylphenyl)-D-proline makes it a valuable building block in medicinal chemistry. Its chiral center and aromatic substitution pattern contribute to its ability to interact selectively with biological targets. Recent studies have explored its role as a key intermediate in the synthesis of peptidomimetics and small-molecule inhibitors, particularly in the context of neurodegenerative diseases and metabolic disorders. The growing demand for enantiomerically pure compounds in drug discovery has further elevated the importance of this molecule.
From a synthetic perspective, 1-(4-Methylphenyl)-D-proline offers several advantages. Its stereochemical stability and compatibility with various coupling reagents make it suitable for solid-phase peptide synthesis (SPPS) and other modern organic transformations. The compound's lipophilicity, influenced by the 4-methylphenyl moiety, can be strategically utilized to modulate the pharmacokinetic properties of drug candidates. These characteristics align with current trends in fragment-based drug design and property-driven optimization—two hot topics in contemporary pharmaceutical R&D.
The applications of 1-(4-Methylphenyl)-D-proline extend beyond therapeutics. In material science, its rigid cyclic structure has been investigated for designing novel chiral catalysts and molecular scaffolds. The compound's ability to induce asymmetric induction makes it relevant for developing environmentally friendly catalytic systems—a priority area given the increasing focus on green chemistry and sustainable manufacturing processes. Furthermore, its derivatives show promise in supramolecular chemistry for creating functional materials with tailored properties.
Market analysis indicates rising interest in 1-(4-Methylphenyl)-D-proline among contract research organizations (CROs) and pharmaceutical companies. The global push for precision medicine and targeted therapies has created demand for specialized chiral building blocks like this compound. Suppliers are responding by improving synthetic routes to enhance cost-efficiency and scalability, addressing common search queries such as "high-purity D-proline derivatives suppliers" and "custom synthesis of chiral amino acids." These developments reflect the compound's growing commercial significance.
Quality control and analytical characterization are critical aspects of working with 1-(4-Methylphenyl)-D-proline. Advanced techniques like HPLC, chiral chromatography, and mass spectrometry are routinely employed to verify its enantiomeric purity and chemical identity—topics frequently searched by quality assurance professionals. The compound typically appears as a white to off-white crystalline powder with defined melting point and solubility characteristics, which are important parameters for formulation scientists.
In conclusion, 1-(4-Methylphenyl)-D-proline (CAS No. 2090832-20-3) represents an important tool in modern chemical research. Its unique combination of stereochemical properties, synthetic versatility, and biological relevance positions it at the intersection of multiple cutting-edge scientific disciplines. As research continues to uncover new applications—particularly in drug discovery and catalysis—this compound is likely to remain a focus of both academic and industrial investigations. The evolving landscape of chiral technology ensures that molecules like 1-(4-Methylphenyl)-D-proline will continue to play pivotal roles in advancing scientific innovation.
2090832-20-3 (1-(4-Methylphenyl)-D-proline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)